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Compound of Interest

Compound Name: 3-Isopropylphenol

Cat. No.: B134271

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment and
preventing environmental contamination. 3-lsopropylphenol, a compound utilized in various
research and development applications, is classified as a hazardous substance requiring
meticulous disposal procedures. Adherence to these protocols is not only a matter of safety but
also a legal and ethical responsibility.

This guide provides immediate, essential safety and logistical information for the proper
disposal of 3-Isopropylphenol, in line with established safety data and regulatory
requirements.

Immediate Safety and Handling Precautions

Before initiating any disposal process, it is crucial to be equipped with the appropriate personal
protective equipment (PPE). 3-Isopropylphenol is harmful if swallowed, can cause severe skin
burns and eye damage, and may cause skin sensitization.[1][2][3]

Recommended Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves (e.g., butyl rubber or neoprene).
o Eye Protection: Chemical safety goggles or a face shield.

o Body Protection: A lab coat or chemical-resistant apron.[4]
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In the event of a spill, immediate action is necessary to contain the substance and mitigate
exposure.

Spill Response:

e Minor Spills: For small spills, use dry clean-up procedures to avoid generating dust. The
spilled material should be collected and placed in a suitable, labeled container for waste
disposal.[1]

o Major Spills: In the case of a large spill, evacuate the area immediately and move upwind.
Alert emergency responders, providing them with the location and nature of the hazard.[1]

Step-by-Step Disposal Protocol

The disposal of 3-Isopropylphenol must be conducted in strict accordance with local, state,
and federal regulations, as it is considered a hazardous waste.[1][5]

¢ Segregation and Collection:
o Do not mix 3-Isopropylphenol waste with other waste streams.

o Collect all 3-Isopropylphenol solutions and materials in a designated, properly labeled,
and sealed hazardous waste container.[1][4]

o Container Management:
o Ensure the waste container is made of a material compatible with 3-Isopropylphenol.
o Keep the container tightly closed when not in use to prevent the release of vapors.[4]

o Store the waste container in a cool, well-ventilated area, away from incompatible materials
such as oxidizing agents.[1][3][4]

e Engage a Certified Waste Disposal Service:

o Disposal of 3-Isopropylphenol must be handled by a certified hazardous waste disposal
company.[5] These companies are equipped to manage the chemical safely and in
compliance with environmental regulations.
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o Provide the waste disposal service with a complete and accurate Safety Data Sheet (SDS)
for 3-Isopropylphenol.

o Documentation:

o Maintain detailed records of the amount of 3-Isopropylphenol waste generated and the
dates of collection and disposal. This documentation is crucial for regulatory compliance.

Environmental Protection: It is imperative to prevent the release of 3-Isopropylphenol into the
environment. This substance is very toxic to aquatic organisms.[1] Under no circumstances
should it be disposed of down the drain or in general trash.[6]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and regulatory information
for 3-lsopropylphenol.

Parameter Value /| Information Source
CAS Number 618-45-1 [6]
Molecular Formula C9H120 [6]

EPA Hazardous Waste

Number

Suggested: D002 (Corrosivity)

[1]

DOT Hazard Class

8 (Corrosive)

[1]

UN Number

UNZ2430

[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-

Isopropylphenol.
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Caption: Decision workflow for the safe disposal of 3-lsopropylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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